Cas no 1845782-53-7 ((2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide)

• Product Name: (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide
• CAS No: 1845782-53-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6528842
• PubChem ID: 128923027
• Update Time: 2025-11-06

(2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1845782-53-7
• EN300-1709582
• (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide

• Inchi： 1S/C8H16N2O2/c1-6-7(8(11)10(2)3)9-4-5-12-6/h6-7,9H,4-5H2,1-3H3/t6-,7+/m1/s1
• InChI Key： JYERSILYNDFQLA-RQJHMYQMSA-N
• SMILES： O1CCN[C@H](C(N(C)C)=O)[C@H]1C

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.6Ų

Additional information on (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide

Comprehensive Overview of (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide (CAS No. 1845782-53-7)

(2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide, identified by its CAS number 1845782-53-7, is a chiral morpholine derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of morpholine carboxamides, which are increasingly studied for their unique stereochemical properties and bioactivity. The (2R,3S) configuration of this molecule is particularly noteworthy, as it often influences its binding affinity and selectivity in biological systems. Researchers and industry professionals are actively exploring its role in drug discovery, especially in the context of central nervous system (CNS) therapeutics and enzyme modulation.

The growing interest in chiral building blocks like (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide is driven by the demand for enantioselective synthesis in modern medicinal chemistry. Its morpholine core is a privileged scaffold found in numerous FDA-approved drugs, underscoring its versatility. Recent publications highlight its potential as a precursor for kinase inhibitors and GPCR-targeted compounds, aligning with current trends in precision medicine. Analytical techniques such as HPLC chiral separation and X-ray crystallography are frequently employed to characterize its stereopurity, a critical quality attribute for regulatory submissions.

From a synthetic chemistry perspective, CAS 1845782-53-7 poses intriguing challenges due to its tertiary carboxamide and asymmetric centers. Process chemists are optimizing routes involving asymmetric hydrogenation or enzymatic resolution to improve yield and reduce environmental impact—a response to the pharmaceutical industry's push toward green chemistry. Computational studies using molecular docking suggest this compound may interact with neurotransmitter receptors, sparking academic investigations into its blood-brain barrier permeability, a hot topic in neurodegenerative disease research.

The compound's physicochemical properties—including its logP value and aqueous solubility—are frequently queried in pharmacokinetic modeling databases. These parameters are crucial for formulation scientists developing oral bioavailability enhancement strategies. Patent landscapes reveal that 1845782-53-7 derivatives are being evaluated for metabolic stability improvements, addressing a common bottleneck in candidate optimization pipelines. Notably, its methylated nitrogen moiety may contribute to CYP450 enzyme interaction profiles, a key consideration in drug-drug interaction assessments.

In agrochemical contexts, analogs of (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide demonstrate activity against plant pathogens, coinciding with industry needs for stereoselective pesticides with lower ecotoxicity. The carboxamide group in particular is being studied for its role in systemic acquired resistance induction in crops, a sustainable alternative to traditional fungicides. Regulatory agencies increasingly require enantiomer-specific data for such compounds, making the 1845782-53-7 scaffold a valuable case study in stereochemistry-dependent bioactivity.

Quality control protocols for CAS 1845782-53-7 emphasize chiral purity analysis via circular dichroism or supercritical fluid chromatography, reflecting advancements in analytical method development. Stability studies under ICH guidelines assess its degradation pathways, particularly the susceptibility of its morpholine ring to oxidative stress—an area where excipient compatibility screening gains importance. These data are vital for CMC documentation during preclinical development phases.

Emerging research connects morpholine carboxamides to allosteric modulator design, with (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide serving as a structural template. Its conformational rigidity compared to piperazine analogs offers distinct advantages in target engagement studies. The compound's hydrogen bond acceptor/donor pattern is frequently cited in medicinal chemistry lectures as an example of balanced lipophilicity and polar surface area—critical parameters in BBB penetration prediction algorithms.

Supply chain specialists note increasing custom synthesis requests for 1845782-53-7, driven by its inclusion in fragment-based drug discovery libraries. Current market reports indicate rising demand for GMP-grade quantities, particularly from contract research organizations specializing in orphan drug development. The compound's patent expiration status is actively monitored given its utility in generating new chemical entities through scaffold hopping strategies.

Environmental fate studies of (2R,3S)-N,N,2-trimethylmorpholine-3-carboxamide derivatives employ QSAR modeling to predict biodegradation pathways, responding to REACH regulation requirements. Its metabolite identification in microsomal assays provides insights into potential bioaccumulation risks—a growing concern in green pharmacy initiatives. These multidisciplinary investigations position CAS 1845782-53-7 as a compelling subject for molecular innovation across therapeutic and agricultural domains.